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Compound of Interest

Compound Name: JWG-071

Cat. No.: B10817683

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to preparing fresh solutions of JWG-071. This guide

includes detailed protocols, troubleshooting advice, and essential chemical and biological

information to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is JWG-071 and what is its primary mechanism of action?

A1: JWG-071 is a potent and selective chemical probe for Extracellular signal-regulated kinase

5 (ERK5), also known as MAPK7.[1][2][3][4][5] It functions as an ATP-competitive kinase

inhibitor. JWG-071 also shows inhibitory activity against Leucine-rich repeat kinase 2 (LRRK2).

Its selectivity for ERK5 over BRD4 is a notable characteristic.

Q2: What are the basic chemical properties of JWG-071?

A2: The key chemical properties of JWG-071 are summarized in the table below.
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Property Value

CAS Number 2250323-50-1

Molecular Formula C₃₄H₄₄N₈O₃

Molecular Weight 612.76 g/mol

Appearance White to beige powder

Purity ≥98% (HPLC)

Q3: How should solid JWG-071 be stored?

A3: Solid JWG-071 powder should be stored at -20°C for long-term stability (up to 3 years). For

short-term storage, it can be kept at 2-8°C.

Q4: How stable are JWG-071 solutions?

A4: Solutions of JWG-071 are generally considered unstable and it is highly recommended to

prepare them fresh for each experiment. If storage of a stock solution is necessary, it is

recommended to store it in aliquots at -80°C for up to 6 months or at -20°C for up to 1 year to

minimize freeze-thaw cycles. A stock solution in DMSO at 4°C is stable for up to 2 weeks.

Experimental Protocols
Preparing a JWG-071 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of JWG-071 in Dimethyl

Sulfoxide (DMSO).

Materials:

JWG-071 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer
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Sonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of JWG-071 powder. For 1 mL of a 10 mM

stock solution, you will need 6.13 mg of JWG-071 (Molecular Weight: 612.76 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the JWG-071 powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If dissolution

is slow, gentle warming or sonication can be used to aid the process.

Storage: If not for immediate use, aliquot the stock solution into smaller volumes in sterile

tubes and store at -20°C or -80°C.

Preparing a JWG-071 Working Solution for In Vivo
Studies
The following are example protocols for preparing JWG-071 for in vivo administration. The final

concentration and vehicle composition may need to be optimized for your specific experimental

model.

Protocol 1: PEG300, Tween-80, and Saline Formulation

Prepare a stock solution of JWG-071 in DMSO (e.g., 25 mg/mL).

To prepare a 1 mL working solution, add the solvents in the following order, ensuring

complete mixing after each addition:

400 µL of PEG300

100 µL of the 25 mg/mL DMSO stock solution

50 µL of Tween-80

450 µL of Saline (0.9% w/v NaCl in sterile water)
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This will result in a final solution with a JWG-071 concentration of 2.5 mg/mL (4.08 mM) in a

vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Protocol 2: SBE-β-CD in Saline Formulation

Prepare a stock solution of JWG-071 in DMSO.

Prepare a 20% (w/v) solution of Sulfobutyl ether beta-cyclodextrin (SBE-β-CD) in saline.

To prepare the final formulation, add the solvents in the following order:

90% of the 20% SBE-β-CD in saline solution

10% of the JWG-071 DMSO stock solution

This formulation can achieve a solubility of ≥ 2.5 mg/mL (4.08 mM).

Protocol 3: Corn Oil Formulation

Prepare a stock solution of JWG-071 in DMSO.

Add the solvents in the following order:

90% Corn Oil

10% of the JWG-071 DMSO stock solution

This formulation can achieve a solubility of ≥ 2.5 mg/mL (4.08 mM).
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Issue Possible Cause Recommended Solution

Precipitation upon dilution in

aqueous buffer

JWG-071 has low aqueous

solubility. The organic solvent

from the stock solution is not

sufficient to maintain solubility

in the aqueous working

solution.

First, try to pre-warm both the

stock solution and the aqueous

buffer to 37°C before mixing. If

precipitation persists, consider

using a formulation with

solubilizing agents such as

PEG300, Tween-80, or

cyclodextrins. It is also

recommended to first dilute the

DMSO stock in DMSO to an

intermediate concentration

before adding it to the aqueous

medium.

Inconsistent experimental

results

Degradation of JWG-071 in

solution.

Always prepare fresh solutions

of JWG-071 for each

experiment. If a stock solution

must be used, ensure it has

been stored properly in

aliquots at -80°C and has not

undergone multiple freeze-

thaw cycles.

Difficulty dissolving the powder
Insufficient mixing or low

temperature.

Vortex the solution for an

extended period. Gentle

heating (e.g., in a 37°C water

bath) or sonication can

significantly aid in the

dissolution of JWG-071.

Phase separation in the final

formulation

Immiscibility of the solvent

components.

Ensure the solvents are added

in the correct order as

specified in the protocols and

are thoroughly mixed after

each addition. The use of

emulsifying agents like Tween-

80 is crucial for maintaining a
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homogenous solution in

certain formulations.

Visualizations
Experimental Workflow for JWG-071 Solution
Preparation
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Caption: Workflow for preparing JWG-071 solutions.
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Caption: JWG-071 inhibits the ERK5 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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